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Compound of Interest

Compound Name: 3-Phenylpropylamine

Cat. No.: B116678

Molecular Structure and Identifiers

3-Phenylpropylamine is a phenylalkylamine characterized by a benzene ring substituted with
a 3-aminopropyl group.[1][2] It is structurally related to phenethylamine, with the ethylamine
side chain extended by one carbon atom.[3] The compound is achiral.[4]

Table 1: Chemical Identifiers for 3-Phenylpropylamine

Identifier Value

IUPAC Name 3-phenylpropan-1-amine[1][3][5]

Molecular Formula CoH1sN[1][4][6][7]

Molecular Weight 135.21 g/mol [1][3][4][516]7118]

CAS Number 2038-57-5[1][3][5][6][8]
3-Phenyl-1-propylamine, Benzenepropanamine,

Synonyms )
y-Aminopropylbenzene[1][6][8]
LYUQWQRTDLVQGA-UHFFFAOYSA-N[1][3][5]

InChlKey

[8]

| SMILES | NCCCC1=CC=CC=C1[5] |
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Intermediate:
2-(3-phenylpropyl)isoindoline-1,3-dione

Step 2: Hydrazinolysis Yields Final Product:
(Hydrazine Hydrate, Methanol) 3-Phenylpropylamine

Starting Materials: Forms
- 1-chloro-3-phenylpropane Step 1: Substitution Reaction
- Phthalimide Salt

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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